Cas no 936-51-6 (2-PHENYL-1,3-DIOXOLANE)

• Product Name: 2-PHENYL-1,3-DIOXOLANE
• CAS No: 936-51-6
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00030564
• CID: 810059
• PubChem ID: 70293
• Update Time: 2025-11-02

2-PHENYL-1,3-DIOXOLANE Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-phenyl-
• 2-PHENYL-1,3-DIOXOLANE
• 1,3-Dioxolane,2-phenyl
• 2-phenyl-[1,3]dioxolane
• benzaldehyde dimethyl acetal
• benzaldehyde dioxolane acetal
• benzaldehyde ethane-1,2-diol acetal
• Benzaldehyde ethylene acetal
• benzaldehyde ethylene glycol acetal
• benzaldehyde glycol acetal
• PhCH(OCH2CH2O)
• NS00041881
• MFCD00030564
• 2-Phenyl-1,3-dioxolane, 99%
• H10024
• FT-0691832
• AKOS009144561
• NSC97528
• 1,3-Dioxolane, 2-phenyl-
• NSC 97528
• 2-Phenyl-1,3-dioxolan
• NSC-97528
• 936-51-6
• DTXSID00239479
• SCHEMBL366283
• CS-0069678
• GS-5568
• EINECS 213-315-5
• InChI=1/C9H10O2/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-5,9H,6-7H
• DA-40371
• DTXCID70161970

• MDL： MFCD00030564
• Inchi： 1S/C9H10O2/c1-2-4-8(5-3-1)9-10-6-7-11-9/h1-5,9H,6-7H2
• InChI Key： LYINTWKRUWVLBA-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.106 g/mL at 25 °C(lit.)
• Boiling Point: 80 °C0.3 mm Hg(lit.)
• Flash Point: 209 °F
• Refractive Index: n20/D 1.526(lit.)
• PSA: 18.46000
• LogP: 1.73200
• Solubility: Not determined

2-PHENYL-1,3-DIOXOLANE Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-PHENYL-1,3-DIOXOLANE

Comprehensive Guide to 2-PHENYL-1,3-DIOXOLANE (CAS No. 936-51-6): Properties, Applications, and Market Insights

2-PHENYL-1,3-DIOXOLANE (CAS No. 936-51-6) is a versatile organic compound widely used in various industrial and research applications. This cyclic acetal derivative is known for its unique chemical properties, making it valuable in flavor and fragrance formulations, pharmaceutical intermediates, and specialty chemicals. With the increasing demand for sustainable and high-performance chemicals, 2-PHENYL-1,3-DIOXOLANE has gained attention for its role in green chemistry and innovative synthesis methods.

The molecular structure of 2-PHENYL-1,3-DIOXOLANE consists of a dioxolane ring attached to a phenyl group, which contributes to its stability and reactivity. This compound is often utilized as a protecting group in organic synthesis, particularly for carbonyl compounds, due to its ability to withstand various reaction conditions. Researchers and manufacturers are increasingly exploring its potential in biodegradable materials and eco-friendly solvents, aligning with global trends toward sustainability.

One of the most common questions about 2-PHENYL-1,3-DIOXOLANE is its role in the flavor and fragrance industry. The compound imparts a sweet, floral odor, making it a popular choice for perfumes, soaps, and food flavorings. Its stability under acidic and basic conditions also makes it suitable for use in cosmetic formulations and personal care products. Additionally, its low toxicity profile has led to its adoption in food-grade applications, where safety is a top priority.

In the pharmaceutical sector, 2-PHENYL-1,3-DIOXOLANE serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its ability to act as a protecting group for aldehydes and ketones is particularly valuable in multi-step synthetic routes. Recent studies have also investigated its potential in drug delivery systems, where its stability and biocompatibility are advantageous. As the pharmaceutical industry continues to innovate, the demand for high-purity 2-PHENYL-1,3-DIOXOLANE is expected to grow.

The market for 2-PHENYL-1,3-DIOXOLANE is influenced by several factors, including advancements in green chemistry and the shift toward bio-based chemicals. Manufacturers are focusing on developing sustainable production methods, such as catalytic processes, to reduce environmental impact. Furthermore, the compound's compatibility with renewable resources has positioned it as a candidate for future innovations in circular economy initiatives. Industry reports suggest that the Asia-Pacific region, particularly China and India, is emerging as a key hub for 2-PHENYL-1,3-DIOXOLANE production and consumption.

For researchers and industry professionals, understanding the storage and handling of 2-PHENYL-1,3-DIOXOLANE is essential. The compound should be stored in a cool, dry place away from strong oxidizing agents to maintain its stability. Proper laboratory safety protocols, including the use of personal protective equipment (PPE), are recommended when working with this chemical. These precautions ensure safe and efficient use in both academic and industrial settings.

In summary, 2-PHENYL-1,3-DIOXOLANE (CAS No. 936-51-6) is a multifaceted compound with significant applications across multiple industries. Its role in flavor and fragrance, pharmaceuticals, and green chemistry highlights its versatility and importance. As the demand for sustainable and high-performance chemicals continues to rise, 2-PHENYL-1,3-DIOXOLANE is poised to play a critical role in future innovations. Whether you are a researcher, manufacturer, or end-user, staying informed about this compound's properties and applications is key to leveraging its full potential.